Cas no 2034555-97-8 (3-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide)

• Product Name: 3-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide
• CAS No: 2034555-97-8
• MF: C₁₅H₁₄ClN₃O₃
• MW: 319.742962360382
• CID: 6231929
• PubChem ID: 119100273
• Update Time: 2025-10-20

3-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• F6476-6064
• 3-(3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide
• AKOS026701272
• [3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]-(1-oxidopyridin-1-ium-3-yl)methanone
• 2034555-97-8
• 3-{3-[(3-chloropyridin-4-yl)oxy]pyrrolidine-1-carbonyl}pyridin-1-ium-1-olate
• 3-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide

• Inchi： 1S/C15H14ClN3O3/c16-13-8-17-5-3-14(13)22-12-4-7-18(10-12)15(20)11-2-1-6-19(21)9-11/h1-3,5-6,8-9,12H,4,7,10H2
• InChI Key： DQMSHKWLHJLPNP-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(C2=CC=C[N+](=C2)[O-])=O)CC1

Computed Properties

• Exact Mass: 319.0723690g/mol
• Monoisotopic Mass: 319.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9Ų

Additional information on 3-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide

3-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide: A Comprehensive Overview

The compound 3-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide (CAS No. 2034555-97-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its complex structure, which includes a pyridine ring system, a chlorinated substituent, and a pyrrolidine moiety. The combination of these structural elements endows the compound with unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the pyridine ring in 3-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide makes it a promising candidate for exploring novel therapeutic agents. Pyridine derivatives are known for their ability to interact with biological targets such as enzymes, receptors, and nucleic acids, making them valuable in the design of drugs targeting various diseases.

The chlorinated substituent on the pyridine ring introduces additional electronic effects and enhances the molecule's stability. This feature is particularly advantageous in applications where resistance to environmental factors or prolonged shelf life is required. Furthermore, the pyrrolidine moiety contributes to the compound's flexibility and ability to form hydrogen bonds, which are critical for its interaction with biological systems.

One of the most recent advancements involving this compound is its application in drug delivery systems. Researchers have explored the use of 3-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1-oxide as a carrier for delivering therapeutic agents to specific tissues or cells. The molecule's ability to encapsulate drugs and release them in a controlled manner has shown promise in improving treatment efficacy while minimizing side effects.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in agricultural chemistry. Studies have demonstrated that pyridine derivatives can act as effective pesticides or herbicides due to their ability to disrupt key biochemical pathways in pests and weeds. The incorporation of the chlorinated substituent further enhances the compound's efficacy in these applications.

The synthesis of 3-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidine-1-carbonyl)pyridine 1 oxide involves a multi-step process that combines principles from organic synthesis and catalysis. Recent breakthroughs in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for large-scale applications.

From an experimental standpoint, the characterization of this compound has been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and properties of 3-(3( (3-Chloropyridin -4 - yl ) oxy ) pyrrolidine -1 - carbonyl ) pyridine 1 oxide, facilitating its further development and optimization.

In conclusion, CAS No. 2034555 -97 -8, or 3 -( 3 - ( ( 3 - Chloropy ridin -4 - yl ) oxy ) py rrol idine -1 carbony l ) py ridine 1 oxide, represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structural features and chemical properties make it a valuable asset in modern scientific research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technological and medical innovations.